Cas no 797036-54-5 (2-cyclohexylsulfonylacetonitrile)

2-Cyclohexylsulfonylacetonitrile is a versatile organic compound featuring a cyclohexylsulfonyl group attached to an acetonitrile moiety. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The sulfonyl group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the nitrile functionality offers further derivatization potential. Its stability under standard conditions and compatibility with a range of reagents make it a practical choice for multi-step synthesis. The compound’s well-defined reactivity profile and purity ensure consistent performance in complex transformations, supporting efficient synthetic routes in research and industrial settings.

2-cyclohexylsulfonylacetonitrile structure

797036-54-5 structure

Product Name:2-cyclohexylsulfonylacetonitrile

CAS No:797036-54-5

MF:C₈H₁₃NO₂S

MW:187.25932097435

CID:1800921

PubChem ID:39237961

Update Time:2025-06-08

2-cyclohexylsulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-cyclohexylsulfonylacetonitrile
- CYCLOHEXANESULFONYL-ACETONITRILE
- 2-(cyclohexanesulfonyl)acetonitrile
- AKOS010108225
- SCHEMBL4075674
- 797036-54-5
- MFCD09745242
- DTXSID10653566
- (Cyclohexanesulfonyl)acetonitrile
- 2-(CYCLOHEXYLSULFONYL)ACETONITRILE
- MDL： MFCD09745242
- Inchi： 1S/C8H13NO2S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h8H,1-5,7H2
- InChI Key： ZODCWZQJSKXQSI-UHFFFAOYSA-N
- SMILES： S(CC#N)(C1CCCCC1)(=O)=O

Computed Properties

Exact Mass: 187.06669983g/mol
Monoisotopic Mass: 187.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 66.3Å²

2-cyclohexylsulfonylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645014-5g	2-(Cyclohexylsulfonyl)acetonitrile	797036-54-5	98%	5g	￥23294.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645014-10g	2-(Cyclohexylsulfonyl)acetonitrile	797036-54-5	98%	10g	￥33988.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645014-25g	2-(Cyclohexylsulfonyl)acetonitrile	797036-54-5	98%	25g	￥43659.00	2024-07-28